Cas no 27026-93-3 (polyisocyanurate)
polyisocyanurate structure
Product Name:polyisocyanurate
CAS No:27026-93-3
MF:C3H3N3O3
MW:129.074219942093
CID:250600
Update Time:2024-01-26
polyisocyanurate Chemical and Physical Properties
Names and Identifiers
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- polyisocyanurate
- isocyanurate homopolymer
-
- Inchi: 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
- InChI Key: ZFSLODLOARCGLH-UHFFFAOYSA-N
- SMILES: O=C1NC(=O)NC(=O)N1
Computed Properties
- Exact Mass: 129.017441
- Monoisotopic Mass: 129.017441
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -1.2
- Topological Polar Surface Area: 87.3
Experimental Properties
- Density: 1.535
- Melting Point: 360 deg C
- Boiling Point: 793.4°Cat760mmHg
- Flash Point: 433.6°C
polyisocyanurate Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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